4-Trifluoromethanesulfonyloxy-benzoic acid tert-butyl ester

• Molecular Formula: C12H13F3O5S
• Molecular Weight: 326.29 g/mol
• IUPAC Name: tert-butyl 4-(trifluoromethylsulfonyloxy)benzoate
• InChI: InChI=1S/C12H13F3O5S/c1-11(2,3)19-10(16)8-4-6-9(7-5-8)20-21(17,18)12(13,14)15/h4-7H,1-3H3
• InChI Key: SJZNIZKYYNNXFG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC=C(C=C1)OS(=O)(=O)C(F)(F)F

Description

4-Trifluoromethanesulfonyloxy-benzoic acid tert-butyl ester is a useful research compound. Its molecular formula is C12H13F3O5S and its molecular weight is 326.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trifluoromethanesulfonic anhydride (1.04 ml, 6.2 mmol) was added to a cooled (5° C.) solution of tert-butyl 4-hydroxybenzoate (1 g, 5.1 mmol) in a mixture of DCM (25 ml) and TEA (1.1 ml, 7.8 mmol). After 4 h at 5° C., water was added. The organic layer was separated, dried over MgSO4 and concentrated in vacuo. The residue was chromatographed over silica gel (eluent: cyclohexane/iPr2O 95/5) to yield the above-titled compound as a colorless oil (1.45 g). 1H NMR (CDCl3): 8.09 (2H, d, J=8.6 Hz), 7.32 (2H, d, J=8.6 Hz), 1.60 (9H, s).